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For Researchers, Scientists, and Drug Development Professionals

Introduction

(2,3-Dihydroxypropyl)trimethylammonium chloride, a quaternary ammonium compound, is
a versatile molecule with a growing presence in various scientific and industrial sectors. Its
unique structure, featuring a positively charged ammonium group and two hydroxyl moieties,
imparts a range of desirable properties, including high water solubility and the ability to interact
with various surfaces. This guide provides a comprehensive overview of its chemical identity,
properties, synthesis, and key applications, with a focus on information relevant to research

and development.

Nomenclature and Chemical Identity

Correctly identifying a chemical compound is crucial for accurate research and communication.
(2,3-Dihydroxypropyl)trimethylammonium chloride is known by a variety of synonyms and
alternative names across different databases and commercial products.

Table 1: Synonyms and Alternative Names
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Type

Name

IUPAC Name

2,3-dihydroxypropyl(trimethyl)azanium
chloride[1]

CAS Registry Number

34004-36-9[1]

Common Synonyms

Dihydroxypropyltrimonium chloride[2]

1-Propanaminium, 2,3-dihydroxy-N,N,N-
trimethyl-, chloride[2]

Ammonium, (2,3-dihydroxypropy/)trimethyl-,
chloride[2]

2,3-dihydroxy-n,n,n-trimethylpropan-1-aminium
chloride[2]

Commercial Names

Glycerol Quat™][3]

Quat 188[4][5][6]

Other Identifiers

EINECS 251-783-2[7]

UNII-V5RP5141X5[7]

Physicochemical Properties

The utility of (2,3-Dihydroxypropyl)trimethylammonium chloride in various applications is

dictated by its physical and chemical characteristics.

Table 2: Physicochemical Properties
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Property Value Reference
Molecular Formula C6H16CINO2 [1]
Molecular Weight 169.65 g/mol [1]
Appearance White to off-white solid [8]
Solubility Highly soluble in water 9]
Hydrogen Bond Donor Count 2 [7]
Hydrogen Bond Acceptor

C:;untg p 3 7l

LogP -3.95020 [7]

Storage Temperature Inert atmosphere, Room 7]

Temperature

Applications in Research and Development

The unique properties of (2,3-Dihydroxypropyl)trimethylammonium chloride have led to its
use in several areas of research and product development.

Humectant in Personal Care and Dermatological
Formulations

Marketed as Glycerol Quat™, this molecule has been shown to be an effective moisturizing
agent.[3] Its high hygroscopicity, attributed to the dihydroxypropyl group, allows it to attract and
retain moisture. Clinical studies have demonstrated that formulations containing "Glycerol
Quat" in combination with glycerol and hydroxyethylurea show significantly greater
improvements in skin hydration compared to glycerol alone.[10][11] This combination was also
effective in reducing dryness associated with eczema.[10][11]

Table 3: Comparative Skin Hydration Data
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Glycerol Quat™
Parameter Glycerol o Reference
Combination

Improvement in Visual
1.33 1.67 [10]
Dryness (Day 4)

Significantly greater

Increase in Skin Significant )
. _ improvement than
Hydration improvement over [10]
) ] glycerol alone
(Capacitance) baseline
(P=.007)

Cationizing Agent for Polymer Modification

A significant application of (2,3-Dihydroxypropyl)trimethylammonium chloride is in the
synthesis of cationic polymers, particularly cationic starch.[12] The positively charged
guaternary ammonium group can be grafted onto natural polymers like starch and cellulose,
modifying their properties for various industrial uses. Cationic starch is widely used in the paper
industry to enhance strength and as a flocculant in water treatment.[2][4]

Antimicrobial Properties

As a quaternary ammonium compound, (2,3-Dihydroxypropyl)trimethylammonium chloride
exhibits antimicrobial activity.[2] While specific quantitative data on its efficacy is not extensively
published in the reviewed literature, quaternary ammonium compounds, in general, are known
to disrupt the cell membranes of microorganisms, leading to cell death.[2] This property makes
it a potential component in disinfectant formulations and as a preservative.

Experimental Protocols
Synthesis of (2,3-Dihydroxypropyl)trimethylammonium
chloride

A general and efficient method for the synthesis of this compound involves the reaction of (z)-3-
chloro-1,2-propanediol with trimethylamine in an aqueous solution.[2]

Materials:

e (£)-3-chloro-1,2-propanediol
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» 30% aqueous solution of trimethylamine

e Deionized water

o Ethyl acetate

e 500 mL three-neck flask equipped with a condenser and stirrer
e Heating mantle

e Rotary evaporator

Procedure:

e To a 500 mL three-neck flask, add (£)-3-chloro-1,2-propanediol (0.452 mol), 178.00 g of a
30% aqueous solution of trimethylamine (0.904 mol), and 50 mL of deionized water.[2]

o Heat the reaction mixture to 90 °C and maintain this temperature with continuous stirring for
16 hours to ensure the complete reaction of 3-chloro-1,2-propanediol.[2]

 After 16 hours, cool the reaction mixture to 20 °C.[2]

o Extract the aqueous solution three times with 100 mL of ethyl acetate to remove any organic
impurities.[2]

o Collect the aqueous phase and concentrate it to dryness using a rotary evaporator to obtain
the white solid product.[2]

Protocol for the Synthesis of Cationic Starch

This protocol describes a common method for the cationization of starch using (2,3-
Dihydroxypropyl)trimethylammonium chloride.

Materials:
e Corn starch

e (2,3-Dihydroxypropyl)trimethylammonium chloride (as a 50% solution)
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e Sodium hydroxide (NaOH)

e Sodium sulfate (Na2S04)

o Hydrochloric acid (HCI) for neutralization

e Ethanol

» Round bottom flask with stirrer and constant temperature bath

e Centrifuge

Procedure:

Prepare a caustic solution by dissolving 2 g of NaOH in 97 g of water.[1]

e In a 500 mL round bottom flask placed in a 50°C water bath, add 15.4 g of a 50% solution of
3-chloro-2-hydroxypropyltrimethylammonium chloride to the caustic solution and stir.[1] The
formation of the epoxide is indicated by a drop in pH from approximately 13.2 to 12.3.[1]

e Once the epoxide is formed, add 121.74 g of corn starch mixed with 2.7 g of Na2S0O4 to the
flask, ensuring uniform dispersion.[1]

» Heat the mixture with stirring at 50°C for a designated reaction time (e.g., 8 hours).[1]
 After the reaction, neutralize the slurry with HCI.

e Wash the resulting cationic starch by centrifuging and resuspending the pellet in an
ethanol/water mixture (e.g., 1:3 v/v) multiple times.[4]

 After the final wash, slurry the product in 95% ethanol, filter, and air-dry.[4]

General Protocol for Assessing Skin Hydration
(Corneometry)

This is a generalized protocol based on standard methods for evaluating the moisturizing effect
of a topical product.
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Equipment:
o Corneometer® CM 825 or similar capacitance-based skin hydration measurement device.
Procedure:

o Subject Acclimatization: Subjects should acclimate in a room with controlled temperature and
humidity for at least 30 minutes before measurements are taken.[9]

o Baseline Measurement: Define test areas on the forearms. Take baseline skin hydration
readings of the untreated areas using the Corneometer.[7][9]

o Product Application: Apply a standardized amount of the test formulation (e.g., 2 mg/cm?) to
the designated test areas.[8] One area should be left untreated as a control.

o Post-Application Measurements: Take skin hydration readings at specified time points after
application (e.g., 30 minutes, 1 hour, 2 hours, and 4 hours).[8][9]

o Data Analysis: Calculate the change in skin hydration from baseline for both the treated and
untreated areas. Statistical analysis can be performed to determine the significance of the
moisturizing effect.

Mechanism of Action and Process Visualization
Antimicrobial Mechanism of Action

The primary antimicrobial mechanism of quaternary ammonium compounds like (2,3-
Dihydroxypropyl)trimethylammonium chloride involves the disruption of the microbial cell
membrane. The positively charged cationic head of the molecule is attracted to the negatively
charged components of the bacterial cell wall and membrane. This interaction leads to the
disorganization of the lipid bilayer, increasing its permeability and causing leakage of essential
intracellular components, which ultimately results in cell death.

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


https://regimenlab.com/blogs/labnotes/ultimate-humectant-comparison?shpxid=b0600a89-028e-4401-9e9f-3e7b0874243e
https://cdnmedia.eurofins.com/apac/media/601391/moisturising.pdf
https://regimenlab.com/blogs/labnotes/ultimate-humectant-comparison?shpxid=b0600a89-028e-4401-9e9f-3e7b0874243e
https://cdn.mdedge.com/files/s3fs-public/Document/September-2017/023020086.pdf
https://cdn.mdedge.com/files/s3fs-public/Document/September-2017/023020086.pdf
https://regimenlab.com/blogs/labnotes/ultimate-humectant-comparison?shpxid=b0600a89-028e-4401-9e9f-3e7b0874243e
https://www.benchchem.com/product/b1217662?utm_src=pdf-body
https://www.benchchem.com/product/b1217662?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

External Environment Bacterial Cell

e Cell Membrane
(Lipid Bilayer)

Electrostatic
(2,3-Dihydroxypropyl)trimethylammonium Attraction Cell Wall
chloride

(Negatively Charged)

Leakage of
CYiDpiashy | -Components_p, | coyage Bacterial Cell Death
(intracellular Components)

Click to download full resolution via product page

Caption: Antimicrobial mechanism of action.

Cationic Starch Synthesis Workflow

The synthesis of cationic starch involves the etherification of starch with (2,3-
Dihydroxypropyl)trimethylammonium chloride under alkaline conditions. The process can
be visualized as a series of sequential steps.
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Caption: Workflow for cationic starch synthesis.
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Safety and Regulatory Information

(2,3-Dihydroxypropyl)trimethylammonium chloride is listed in the EPA's Chemical and
Products Database and is used in personal care products.[1] According to the European
Chemicals Agency (ECHA) GHS classifications, it is not classified as hazardous by the majority
of notifiers.[3] However, some notifications indicate potential for acute oral toxicity, skin
irritation, and serious eye irritation.[3] As with any chemical, appropriate personal protective
equipment should be used when handling, and the safety data sheet should be consulted for
detailed information. In the United States, it is listed as a Pre-Manufacture Notices (PMN)
substance and does not have an individual approval for use as a chemical in its own right but
can be a component in a product covered by a group standard.[1]

Conclusion

(2,3-Dihydroxypropyl)trimethylammonium chloride is a multifunctional cationic compound
with established and emerging applications. Its role as a humectant in skincare and as a
cationizing agent for polymer modification are well-documented. Further research into its
antimicrobial properties and potential applications in drug delivery and other biomedical fields
could unveil new opportunities for this versatile molecule. This guide has provided a
foundational understanding of its properties and applications to support ongoing and future
research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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